Alendronic acid
Cat. No. B1665697
M. Wt: 249.10 g/mol
InChI Key: OGSPWJRAVKPPFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872144B2
Procedure details
4-Aminobutyric acid (50 gm), phosphorous acid (140 gm) and n-octane (1000 mL) was taken in a four necked round bottom flask fitted with an addition funnel, mechanical stirrer, condenser and thermometer pocket and allowed to stir at 90-95° C. Phosphorus trichloride (240 gm) was then added to the reaction mixture and allowed to heat at 90-95° C. The reaction mixture was cooled and distilled water (500 mL) was added to it. The reaction mixture was further heated to 90-95° C. It was then cooled and ethanol (1000 mL) was added to it. The solution was further cooled to 0-5° C. and stirred for 4-5 hrs. The precipitated solid was filtered and washed with ethanol and dried under vacuum to yield 52.0 gm product.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][CH2:4][C:5]([OH:7])=O.[P:8]([OH:11])([OH:10])[OH:9].P(Cl)(Cl)Cl>CCCCCCCC>[CH2:3]([CH2:2][NH2:1])[CH2:4][C:5]([P:8]([OH:11])([OH:10])=[O:9])([P:8]([OH:11])([OH:10])=[O:9])[OH:7]
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Inputs
Step One
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Name
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|
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Quantity
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50 g
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|
Type
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reactant
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|
Smiles
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NCCCC(=O)O
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Step Two
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Name
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|
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Quantity
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140 g
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Type
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reactant
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Smiles
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P(O)(O)O
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Step Three
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Name
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|
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Quantity
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240 g
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Type
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reactant
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|
Smiles
|
P(Cl)(Cl)Cl
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Step Four
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Name
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|
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Quantity
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1000 mL
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|
Type
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solvent
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|
Smiles
|
CCCCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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92.5 (± 2.5) °C
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Stirring
|
Type
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CUSTOM
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|
Details
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to stir at 90-95° C
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|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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fitted with an addition funnel, mechanical stirrer, condenser
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
to heat at 90-95° C
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was cooled
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DISTILLATION
|
Type
|
DISTILLATION
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|
Details
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distilled water (500 mL)
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ADDITION
|
Type
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ADDITION
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|
Details
|
was added to it
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture was further heated to 90-95° C
|
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
It was then cooled
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ADDITION
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Type
|
ADDITION
|
|
Details
|
ethanol (1000 mL) was added to it
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The solution was further cooled to 0-5° C.
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STIRRING
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Type
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STIRRING
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|
Details
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stirred for 4-5 hrs
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|
Duration
|
4.5 (± 0.5) h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
The precipitated solid was filtered
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WASH
|
Type
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WASH
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|
Details
|
washed with ethanol
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried under vacuum
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CC(O)(P(=O)(O)O)P(=O)(O)O)CN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 52 g | |
| YIELD: CALCULATEDPERCENTYIELD | 43.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
